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Abstract

C.l. Reactive Orange 122 is a synthetic azo dye belonging to the class of reactive dyes,
characterized by its ability to form covalent bonds with substrates, leading to high wash
fastness. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical and spectral properties, a detailed synthesis methodology, and a standardized
protocol for its application in textile dyeing. The information is intended to serve as a valuable
resource for researchers and professionals in chemistry, materials science, and related fields.

Chemical Structure and Identification

Reactive Orange 122 is a complex, water-soluble anionic dye. Its structure is characterized by
multiple sulfonate groups, which ensure solubility in agueous media, an azo linkage (-N=N-)
acting as the chromophore, and a reactive monochlorotriazine group that enables covalent
bond formation with hydroxyl or amino groups of fibers.

Below is the chemical structure of C.l. Reactive Orange 122:
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Caption: Chemical Structure of C.I. Reactive Orange 122.

Physicochemical and Spectral Properties

A summary of the key physicochemical and spectral properties of C.I. Reactive Orange 122 is
presented in the table below for easy reference and comparison.
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Property

Value

Reference

IUPAC Name

tetrasodium;2-[[6-[[4-chloro-6-
[[4-[[2-
(sulfonatooxy)ethyl]sulfonyl]ph
enyllamino]-1,3,5-triazin-2-
ylJamino]-1-hydroxy-3-
sulfonatonaphthalen-2-
ylJazo]naphthalene-1,5-
disulfonate

[1](2]

Synonyms

C.l. Reactive Orange 122,
Reactive Orange ME2RL

[1]3]

CAS Number

12220-12-1, 79809-27-1

[3]

Molecular Formula

C31H20CIN7Na4016Ss

[3]

Molecular Weight

1034.27 g/mol

[3]

Appearance

Orange powder

[1]

Solubility

Soluble in water

[1]

Melting Point

Not applicable (decomposes)

pKa

The pKa values for the sulfonic
acid groups are low, ensuring
the dye is anionic over a wide
pH range. The specific pKa of
the hydroxyl group on the
naphthalene ring is crucial for
the fixation reaction and can
be determined by
spectrophotometric or

electrophoretic methods.

[4]

UV-Vis Amax

The maximum absorbance in
the visible spectrum is
responsible for its orange

color. The exact wavelength

[5]

© 2026 BenchChem. All rights reserved. 3/11

Tech Support


https://www.researchgate.net/publication/11935254_Determination_of_the_dissociation_constants_of_sulfonated_azo_dyes_by_capillary_zone_electrophoresis_and_spectrophotometry_methods
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html
https://www.researchgate.net/publication/11935254_Determination_of_the_dissociation_constants_of_sulfonated_azo_dyes_by_capillary_zone_electrophoresis_and_spectrophotometry_methods
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-122.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-122.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-122.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-122.html
https://www.researchgate.net/publication/11935254_Determination_of_the_dissociation_constants_of_sulfonated_azo_dyes_by_capillary_zone_electrophoresis_and_spectrophotometry_methods
https://www.researchgate.net/publication/11935254_Determination_of_the_dissociation_constants_of_sulfonated_azo_dyes_by_capillary_zone_electrophoresis_and_spectrophotometry_methods
https://pubmed.ncbi.nlm.nih.gov/11403485/
https://www.researchgate.net/figure/a-Simple-UV-visible-absorption-spectra-of-pure-reactive-orange-122-b-Simple_fig2_266028479
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

can vary slightly depending on
the solvent and pH.

Bulk Density Approximately 500 kg/m 3 [1]

Experimental Protocols
Synthesis of C.l. Reactive Orange 122

The synthesis of C.I. Reactive Orange 122 is a multi-step process involving diazotization, azo
coupling, and two condensation reactions. The following is a representative laboratory-scale

protocol.
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Step 1: First Condensation

Cyanuric Chloride 2-(3-Aminophenylsulfonyl)ethyl hydrogen sulfate

Na2CO3, 0-5 °C, pH 4.5-5.5

First Condensation Product

Step 2: Second Condensation

Step 3: Diazotization

First Condensation Product 7-Amino-4-hydroxynaphthalene-2-sulfonic acid

2-Aminonaphthalene-1,5-disulfonic acid

Na2CO03, 20-25 °C, pH 5.0-6.0

Second Condensation Product

Step 4: Azo Coupling

NaNO2, HCl, 0-5 °C

Diazonium Salt

Second Condensation Product

Diazonium Salt

NaOH, 10-15 °C, pH 8.0-9.0

Reactive Orange 122 (Crude)

Click to download full resolution via product page

Caption: Synthesis Workflow for Reactive Orange 122.

Methodology:
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First Condensation:

o Suspend 0.1 mol of cyanuric chloride in 200 mL of ice-water.

o Slowly add a neutralized solution of 0.1 mol of 2-(3-aminophenylsulfonyl)ethyl hydrogen
sulfate over 2 hours, maintaining the temperature at 0-5 °C and the pH at 4.5-5.5 using a
10% w/v sodium carbonate solution.

o Stir the mixture for an additional 3-4 hours at the same temperature and pH.

Second Condensation:

o To the suspension from the first condensation, add a neutralized solution of 0.1 mol of 7-
amino-4-hydroxynaphthalene-2-sulfonic acid.

o Slowly raise the temperature to 20-25 °C and adjust the pH to 5.0-6.0 with 10% wi/v
sodium carbonate solution.

o Stir at this temperature for 4-6 hours until the reaction is complete (monitored by TLC).

Diazotization:

o In a separate vessel, dissolve 0.1 mol of 2-aminonaphthalene-1,5-disulfonic acid in 300
mL of water and add 0.11 mol of hydrochloric acid.

o Cool the solution to 0-5 °C with ice.

o Slowly add a solution of 0.1 mol of sodium nitrite in 50 mL of water, keeping the
temperature below 5 °C.

o Stir for 1 hour at 0-5 °C. The completion of diazotization can be checked with starch-iodide
paper (excess nitrous acid will turn the paper blue).

Azo Coupling:

o Cool the product from the second condensation to 10-15 °C.
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o Slowly add the diazonium salt suspension from the diazotization step to the second
condensation product over 2-3 hours.

o Maintain the pH at 8.0-9.0 by the controlled addition of a 20% w/v sodium hydroxide
solution.

o After the addition is complete, stir the reaction mixture for another 2-4 hours at 10-15 °C.
« Isolation and Purification:

o The dye is salted out from the reaction mixture by adding sodium chloride.

o The precipitated dye is filtered, washed with a brine solution, and dried in an oven at 60-70
°C.

Application in Cotton Dyeing: Exhaust Dyeing Method

This protocol describes a standard laboratory procedure for dyeing cotton fabric with C.1.
Reactive Orange 122.
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Prepare Dyebath

Add Fabric, Dye, and Salt
Ramp temperature to 60°C

Exhaustion Phase

Add Alkali (e.g., Na2CO3)
Hold at 60°C for 60 min

Fixation Phase

Rinse, Soap at boil,
Rinse

Wash-off

:

Dyed Fabric

Click to download full resolution via product page
Caption: Experimental Workflow for Cotton Dyeing.
Methodology:
e Preparation of Dyebath:

o Prepare a dyebath with a liquor ratio of 1:20 (e.qg., for 5 g of cotton fabric, use 100 mL of

water).

o Dissolve the required amount of Reactive Orange 122 (e.g., 2% on weight of fabric,

o.w.f.) in a small amount of water and add to the dyebath.
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o Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 0.5 g/L).

o Exhaustion Phase:

[e]

Introduce the pre-wetted cotton fabric into the dyebath at room temperature.

(¢]

Start agitation and run for 10 minutes.

[¢]

Add a neutral electrolyte, such as Glauber's salt (anhydrous sodium sulfate), in portions
over 15-20 minutes (e.g., a total of 60 g/L).

[¢]

Raise the temperature of the dyebath to 60 °C over 30 minutes.

o

Run for an additional 30 minutes at 60 °C to allow for dye exhaustion.

¢ Fixation Phase:

o Add the required amount of alkali, typically soda ash (sodium carbonate), to the dyebath
(e.g., 20 g/L). The alkali should be pre-dissolved and added in portions over 10-15 minutes
to ensure level dyeing.

o Continue the dyeing process at 60 °C for 60-90 minutes for fixation of the dye to the cotton
fibers.

e Wash-off (Soaping):

o Drain the dyebath.

o Rinse the dyed fabric thoroughly with cold water.

o Neutralize with a dilute acetic acid solution (e.g., 0.5-1.0 g/L).

o Carry out a soaping treatment with a non-ionic detergent (e.g., 2 g/L) at or near the boll
(95-100 °C) for 15 minutes to remove any unfixed or hydrolyzed dye.

o Rinse with hot water and then with cold water until the rinse water is clear.

o Dry the dyed fabric.
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Conclusion

C.l. Reactive Orange 122 is a commercially significant reactive dye with a well-defined
chemical structure that dictates its properties and application. This guide has provided a
detailed overview of its key characteristics and standardized protocols for its synthesis and
application. The provided information aims to facilitate further research and development in the
fields of dye chemistry, textile science, and environmental remediation technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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